Cas no 1209459-54-0 (2-Chloro-4-(piperidin-1-yl)pyridine)

• Product Name: 2-Chloro-4-(piperidin-1-yl)pyridine
• CAS No: 1209459-54-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD14702602
• CID: 1024827
• PubChem ID: 53217413
• Update Time: 2025-09-28

2-Chloro-4-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(piperidin-1-yl)pyridine
• 2-chloro-4-piperidin-1-ylpyridine
• DTXSID30682454
• AKOS006333874
• MB13821
• CS-0208567
• MFCD14702602
• EN300-213976
• A891992
• BS-26008
• 1209459-54-0
• DB-355681
• 2-Chloro-4-piperidinopyridine
• E91031

• MDL： MFCD14702602
• Inchi： 1S/C10H13ClN2/c11-10-8-9(4-5-12-10)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
• InChI Key： HWFCCPYJDWCIPA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N1CCCCC1

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 2.79030

Additional information on 2-Chloro-4-(piperidin-1-yl)pyridine

Introduction to 2-Chloro-4-(piperidin-1-yl)pyridine (CAS No. 1209459-54-0)

2-Chloro-4-(piperidin-1-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1209459-54-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and piperidine substituents on a pyridine core introduces unique reactivity and binding potential, making it a compound of considerable interest in medicinal chemistry.

The structural motif of 2-Chloro-4-(piperidin-1-yl)pyridine consists of a pyridine ring substituted at the 2-position with a chloro group and at the 4-position with a piperidine ring. This arrangement not only imparts distinct electronic properties but also facilitates interactions with biological targets. The chloro group, in particular, serves as a common handle for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. Meanwhile, the piperidine moiety is well-known for its ability to enhance solubility and metabolic stability, which are critical factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds incorporating piperidine scaffolds, owing to their favorable pharmacokinetic profiles and ability to modulate various biological pathways. 2-Chloro-4-(piperidin-1-yl)pyridine fits into this trend, offering a scaffold that can be readily modified to target specific therapeutic areas. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The chloro substituent on the pyridine ring allows for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, expanding its utility in constructing more intricate molecular architectures.

One of the most compelling aspects of 2-Chloro-4-(piperidin-1-yl)pyridine is its potential as a building block for small-molecule drugs. Researchers have leveraged its structure to develop novel compounds with enhanced binding affinity and selectivity. For example, studies have demonstrated its utility in generating inhibitors of protein-protein interactions (PPIs), which are notoriously challenging to target with small molecules. The piperidine ring provides a suitable pharmacophore for interacting with hydrophobic pockets in protein targets, while the chloro group enables further chemical manipulation to optimize potency and selectivity.

The synthesis of 2-Chloro-4-(piperidin-1-yl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the halogenation of a pyridine derivative followed by nucleophilic substitution with piperidine. Advances in catalytic methods have streamlined these processes, making the compound more accessible for large-scale applications. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the piperidine moiety efficiently, reducing reaction times and improving yields.

Recent research has highlighted the role of 2-Chloro-4-(piperidin-1-yl)pyridine in addressing emerging therapeutic challenges. In particular, its derivatives have been investigated as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of piperidine-containing compounds to modulate neurotransmitter systems makes them attractive candidates for these conditions. Additionally, studies have explored its application in antiviral therapies, where modifications to the pyridine core have led to compounds with promising antiviral activity against RNA viruses.

The versatility of 2-Chloro-4-(piperidin-1-yl)pyridine extends beyond pharmaceutical applications. It has also found utility in materials science, particularly in the development of organic semiconductors and ligands for catalytic systems. The electron-withdrawing nature of the chloro group and the electron-donating effect of the piperidine ring contribute to its unique electronic properties, making it suitable for use in these advanced materials.

In conclusion, 2-Chloro-4-(piperidin-1-yl)pyridine (CAS No. 1209459-54-0) represents a cornerstone compound in modern drug discovery and material science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.